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Compound of Interest

Compound Name: D-Fructose-1,2,3-13C3

Cat. No.: B15555540

Essential Safety and Handling Guide for D-
Fructose-1,2,3-13C3

This guide provides crucial safety and logistical information for the handling and disposal of D-
Fructose-1,2,3-13C3, a non-hazardous, stable isotope-labeled compound. Adherence to these
procedures is essential for maintaining a safe laboratory environment and ensuring the integrity
of research outcomes. While D-Fructose-1,2,3-13C3 is not classified as a hazardous
substance, following standard laboratory best practices is paramount.[1][2][3][4][5][6]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn to prevent potential
contamination and ensure personal safety.[2] The following table summarizes the
recommended PPE for handling this compound.
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PPE Category

Item

Specifications & Use

Eye Protection

Safety Glasses with Side
Shields

Must be ANSI Z87.1 compliant
to protect from potential

splashes or airborne particles.

[2]

Hand Protection

Disposable Nitrile Gloves

Prevents direct skin contact
and potential contamination of
the sample.[2] Change gloves
immediately if they become

contaminated.[1]

Body Protection

Laboratory Coat

A full-length lab coat is
required to shield skin and
personal clothing from

accidental spills.[1][2]

Foot Protection

Closed-Toe Shoes

Required to prevent injury from

spills or dropped items.[1][2]

Respiratory Protection

Dust Mask or Respirator

Recommended when handling
the solid form if dust is
generated and ventilation is
not adequate.[1][7] Use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[7]

Physical and Chemical Properties
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Property Value

Chemical Formula C313C3H1206

Appearance White solid/powder[4][8]

Odor Odorless[4][7]

Solubility Soluble in water[4][8]

Stability Stable under normal storage conditions[4][7]
Molecular Weight 183.13 g/mol [9]

Melting Point 103-105 °CJ[10]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is critical for minimizing risk and ensuring the integrity of experiments
involving D-Fructose-1,2,3-13C3.

1. Pre-Handling Preparations:

o Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the
entire experimental procedure.

o Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh
boats), and waste containers are readily accessible.[1]

 Inspect Container: Upon receipt, visually inspect the container for any signs of damage or
leakage.[2]

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, avoiding exposure to moisture and direct sunlight.[2][4]

2. Handling the Compound:

o Don PPE: Put on all required personal protective equipment as outlined in the table above.
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e Weighing: Carefully weigh the desired amount of D-Fructose-1,2,3-13C3. Handle the
powder gently to avoid creating dust.[1][2] If dust is generated, ensure adequate ventilation
or use respiratory protection.[1]

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly to
prevent splashing.

3. Post-Handling Procedures:
e Clean-Up: Clean the work area and any equipment used thoroughly.

» Doff PPE: Remove personal protective equipment in the correct order to avoid
contamination.

e Hand Washing: Wash hands thoroughly after handling the compound.[4]

Disposal Plan

As D-Fructose-1,2,3-13C3 is a non-hazardous compound, disposal is relatively straightforward
but should be handled responsibly.[2][3]

e Unused Compound: Dispose of the unused chemical in its original container or a suitable
labeled container in accordance with local, state, and federal regulations for non-hazardous
chemical waste. Do not dump into sewers or waterways.[3]

o Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that
come into contact with the compound should be disposed of in the appropriate laboratory
waste stream.[2]

o Empty Containers: Non-contaminated packages should be recycled or disposed of as
regular waste.[3] Packaging that cannot be properly cleaned must be disposed of as
chemical waste.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for handling D-Fructose-1,2,3-13C3 in
a laboratory setting.
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Workflow for Handling D-Fructose-1,2,3-13C3
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Caption: Standard laboratory workflow for D-Fructose-1,2,3-13C3.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15555540?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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